1-Methyl-1H-1,2,4-triazole-3-carboxylic acid

• IUPAC Name: 1-methyl-1,2,4-triazole-3-carboxylic acid
• InChI: InChI=1S/C4H5N3O2/c1-7-2-5-3(6-7)4(8)9/h2H,1H3,(H,8,9)
• InChI Key: PMEKKJJZHNQEIZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=N1)C(=O)O
• Molecular Formula: C4H5N3O2
• Molecular Weight: 127.10 g/mol
• CAS RN: 815588-82-0

Description

1-Methyl-1H-1,2,4-triazole-3-carboxylic acid, also known as Methyl-1H-1,2,4-triazole-3-carboxylate, is a chemical compound with the empirical formula C4H5N3O2. It can be synthesized from 5-amino-1,2,4-triazole-3-carboxylic acid via esterification with methanol. This compound is utilized as a precursor for preparing the nucleoside analogue, Ribavirin.

Synthesis Analysis

The synthesis of Methyl-1H-1,2,4-triazole-3-carboxylate involves esterification of 5-amino-1,2,4-triazole-3-carboxylic acid with methanol. Other methods of synthesis include a one-pot process that provides rapid access to highly diverse 1,3,5-trisubstituted 1,2,4-triazoles from reaction of carboxylic acids, primary amidines, and monosubstituted hydrazines.

Molecular Structure Analysis

The molecular structure of Methyl-1H-1,2,4-triazole-3-carboxylate has been analyzed. The compound has a molecular weight of 127.10. The SMILES string representation of the molecule is COC(=O)c1nc[nH]n1.

Chemical Reactions Analysis

Methyl-1H-1,2,4-triazole-3-carboxylate may be used in the preparation of 1H-1,2,4-triazole-3-carbohydrazide. It may also be used in the synthesis of various nucleoside analogues.

Physical And Chemical Properties Analysis

Methyl-1H-1,2,4-triazole-3-carboxylate has a melting point of 196-199 °C (lit.). The compound is a heterocyclic building block.

Scientific Research Applications

Marker of 1,1-Dimethylhydrazine Exposure in Plants

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Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Chemical Biology

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Fluorescent Imaging and Materials Science

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Safety and Hazards

Methyl-1H-1,2,4-triazole-3-carboxylate is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. The compound has hazard statements H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302 + P352, and P305 + P351 + P338.

Synthesis routes and methods

Procedure details

Methyl 1-methyl-1H-1,2,4-triazole-3-carboxylate (280 mg) and methanol (1 ml) were added to potassium hydroxide (145 mg) in water (1 ml). The reaction was stirred for 3 h at RT. The solvent was evaporated and the residue was loaded onto an aminopropyl SPE cartridge (5 g) in DMF. The cartridge was washed with 10% methanol in DCM (3×15 ml), followed by 30% acetic acid in methanol. The appropriate fractions were combined, the solvent was evaporated and the residue dried at 50° C. under vacuum to give title compound (180 mg).